Cas no 57071-71-3 (7-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-methoxypyrrolo[2,3-d]pyrimidine-5-carbonitrile)

• Product Name: 7-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-methoxypyrrolo[2,3-d]pyrimidine-5-carbonitrile
• CAS No: 57071-71-3
• MF: C₁₃H₁₄N₄O₅
• MW: 306.274062633514
• CID: 946440
• PubChem ID: 294728
• Update Time: 2025-04-19

7-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-methoxypyrrolo[2,3-d]pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-methoxypyrrolo[2,3-d]pyrimidine-5-carbonitrile
• 7-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-methoxypyrrolo[2,3-d]pyrimidine-5-carbonitrile
• AC1L6MJM
• AGN-PC-00SK9T
• NSC163648
• 7H-Pyrrolo[2, 4-methoxy-7-.beta.-D-ribofuranosyl-
• 57071-71-3
• DTXSID60303943
• NSC-163648

• Inchi： 1S/C13H14N4O5/c1-21-12-8-6(2-14)3-17(11(8)15-5-16-12)13-10(20)9(19)7(4-18)22-13/h3,5,7,9-10,13,18-20H,4H2,1H3
• InChI Key： XLEAGPSRYCFDSX-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C=C(C#N)C2=C(N=CN=C12)OC)O)O

Computed Properties

• Exact Mass: 306.09652
• Monoisotopic Mass: 306.09641956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 133.65
• LogP: -1.07692